Journal Name:International Journal of Adhesion and Adhesives
Journal ISSN:0143-7496
IF:3.848
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/30430/description#description
Year of Origin:0
Publisher:Elsevier Ltd
Number of Articles Per Year:215
Publishing Cycle:Bimonthly
OA or Not:Not
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-05-08 , DOI:
10.1002/cplu.202300055
Fipronil is a broad spectrum insecticide used against a wide range of insect pests to control crops and livestock. World Health Organization (WHO) classifies fipronil as class-II moderately hazardous chemical and the United States (US) Environmental Protection Agency (EPA) as Group C – possible human carcinogen. The usage of fipronil and its metabolites should be regulated and appropriate methods should be investigated for its removal from the environment. In this study, adsorption behavior of fipronil onto amine coated iron oxide nanoparticles in both aqueous solution and eggshell is investigated and amine functional groups show high adsorption efficiency for fipronil.
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-06-07 , DOI:
10.1002/cplu.202300191
Photovoltaic counter electrodes are not only catalysts for I3− reduction, but also harvest transmitted photons of photoanodes to increase the photocurrent of DSSCs, thus offering an alternative method for enhancing the performances and competitiveness of DSSCs.Abstract
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-04-19 , DOI:
10.1002/cplu.202300089
H2O2 treatment caused substantial modifications in the carbon structures. Changes in the metal-support interaction led to improved electrochemical behavior. A clear promoter effect of Sn is observed in both functionalized carbons, which shifts the CO oxidation peak to lower potentials. The current intensity of PtSn/CNT-H2O2 catalyst is the highest of all prepared catalysts (380 mA mg Pt−1), followed by the other bimetallic catalyst supported on functionalized Vulcan carbon (296 mA mg Pt−1).
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-07-26 , DOI:
10.1002/cplu.202300316
Gold (III) cyclometalated based amphiphiles in aqueous media have been revealed with excellent supramolecular transformations to external stimuli to open new pathways for soft functional material fabrications. Herein, we report a new chiral cyclometalated gold (III) amphiphile (GA) assembling into lamellar nanostructures in aqueous media confirmed with transmission electron microscopy (TEM). Counterion exchange with D-, L-, or racemic-camphorsulfonates features the significant supramolecular helicity enhancements, enabling transformations of GA from lamellar structure to vesicles and to nanotubes with multi-equivalents of counterion. The limited cytotoxicity of GA in aqueous media exhibits good biocompatibility.
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-07-19 , DOI:
10.1002/cplu.202300222
The core challenge in developing cost-efficient catalysts for carbon dioxide (CO2) conversion mainly lies in controlling its complex reaction pathways. One such strategy exploits bimetallic cooperativity, which relies on the synergistic interaction between two metal centers to activate and convert the CO2 substrate. While this approach has seen an important trend in heterogeneous catalysis as a handle to control stabilities of surface intermediates, it has not often been utilized in molecular and heterogenized molecular catalytic systems. In this review, we gather general principles on how natural CO2 activating enzymes take advantage of bimetallic strategy and how phosphines, cyclams, polypyridyls, porphyrins, and cryptates-based homo- and hetero-bimetallic molecular catalysts can help understand the synergistic effect of two metal centers.
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-06-09 , DOI:
10.1002/cplu.202300277
A π-extension process based on the 9-phosphaanthracene unit was demonstrated by synthesizing and isolating air-tolerant peri-trifluoromethylated 12- and 9-phosphabenzo[f]tetraphenes via the deaminative aromatization procedure, and both the planar and twisted fused P-heteroaromatic structures were characterized first time. The deaminative aromatization method has been employed for preparing an observable trifluoromethylated 5-phosphatetracene derivative.
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-06-28 , DOI:
10.1002/cplu.202300261
HBPs with highly branched structure possess a unique topography with abundant peripheral functional groups and intramolecular cavities, suitable for applications in organic semiconductor materials. Recent progress in hyperbranched polymers for organic semiconductor materials, including OLEDs, solar cells, OFETs, etc., is discussed in this Review article.
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-07-10 , DOI:
10.1002/cplu.202300179
Fresh air and clean water are essential constituents for the human population as well as for fauna and flora to bloom. Owing to the extreme toxicity of NACs and VOCs in physiological systems and their widespread presence in the environment, a serious concern is required. The innovation of chemosensors for these two types of harmful organic contaminants (NACs i.e., nitroaromatics, and VOCs i.e., volatile organic compounds) have unfolded as a key research topic in recent decades, garnering a lot of attention due to their environmental, industrial and biological importance. In recent years, there has been a significant amount of research on both NACs and VOCs chemosensors. This review article has recapitulated the latest development of fluorescent chemosensors especially small molecular frameworks from 2015 to 2022, for NACs and VOCs which has been discussed individually. In addition, the detection of NACs and VOCs on multiple platforms with a special focus on their mechanistic exploration, as well as their probable applications in natural water body specimens, vapor phase detection, and paper strip analysis have also been discussed, in this review.
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-05-05 , DOI:
10.1002/cplu.202300156
The site-directed immobilization of a hybrid catalyst bearing a biquinoline-based-Pd(II) complex and a laccase within cavities of a silica foam to favor veratryl alcohol oxidation is reported in this work. The catalytic activity is dependent on the orientation and loading of each hybrid. This work is a proof of concept for controlling the organization of a heterogeneous Pd/laccase/silica foam hybrid catalyst.
International Journal of Adhesion and Adhesives ( IF 3.848 ) Pub Date: 2023-07-12 , DOI:
10.1002/cplu.202300226
Chiral supramolecular assemblies with helical structures (e.g., proteins with α-helix, DNA with double helix, collagen with triple-helix) as the central structure motifs in biological systems play a crucial role in various physiological activities of living organisms. Variations in chiral structure can cause many abnormal physiological activities. To gain insight into the construction, structural transition, and related physiological functions of these complex helix in natural systems, it is necessary to fabricate artificial supramolecular assemblies with controllable helix orientation as research platform. This review discusses recent advances in chiral supramolecular assembly, including the precise construction and regulation of assembled chiral nanostructures with tunable chirality. Chiral structure-dependent biological activities, including cell proliferation, cell differentiation, antibacterial activity and tissue regeneration, are also discussed. This review not only contributes to further understanding of the importance of chirality in the physiological environment, but also plays an important role in the development of chiral biomedical materials for the treatment of diseases (e.g., tissue engineering regeneration, stem cell transplantation therapy).
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | ENGINEERING, CHEMICAL 工程:化工3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
11.50 | 78 | Science Citation Index Expanded | Not |
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